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3-O-(glucopyranosyl-1-4-glucopyranosyl-1-4-arabinopyranosyl)oleanolic acid 3-O-(glucopyranosyl-1-4-glucopyranosyl-1-4-arabinopyranosyl)oleanolic acid
Brand Name: Vulcanchem
CAS No.: 148179-90-2
VCID: VC0119380
InChI: InChI=1S/C47H76O17/c1-42(2)14-16-47(41(57)58)17-15-45(6)22(23(47)18-42)8-9-28-44(5)12-11-29(43(3,4)27(44)10-13-46(28,45)7)62-40-37(64-39-35(56)33(54)31(52)26(20-49)61-39)36(24(50)21-59-40)63-38-34(55)32(53)30(51)25(19-48)60-38/h8,23-40,48-56H,9-21H2,1-7H3,(H,57,58)/t23-,24+,25-,26-,27?,28-,29+,30-,31-,32+,33+,34-,35-,36+,37-,38-,39-,40+,44+,45-,46-,47+/m1/s1
SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(CO6)O)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)O)C
Molecular Formula: C47H76O17
Molecular Weight: 913.108

3-O-(glucopyranosyl-1-4-glucopyranosyl-1-4-arabinopyranosyl)oleanolic acid

CAS No.: 148179-90-2

Main Products

VCID: VC0119380

Molecular Formula: C47H76O17

Molecular Weight: 913.108

3-O-(glucopyranosyl-1-4-glucopyranosyl-1-4-arabinopyranosyl)oleanolic acid - 148179-90-2

CAS No. 148179-90-2
Product Name 3-O-(glucopyranosyl-1-4-glucopyranosyl-1-4-arabinopyranosyl)oleanolic acid
Molecular Formula C47H76O17
Molecular Weight 913.108
IUPAC Name (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-5-hydroxy-3,4-bis[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C47H76O17/c1-42(2)14-16-47(41(57)58)17-15-45(6)22(23(47)18-42)8-9-28-44(5)12-11-29(43(3,4)27(44)10-13-46(28,45)7)62-40-37(64-39-35(56)33(54)31(52)26(20-49)61-39)36(24(50)21-59-40)63-38-34(55)32(53)30(51)25(19-48)60-38/h8,23-40,48-56H,9-21H2,1-7H3,(H,57,58)/t23-,24+,25-,26-,27?,28-,29+,30-,31-,32+,33+,34-,35-,36+,37-,38-,39-,40+,44+,45-,46-,47+/m1/s1
Standard InChIKey CZSSCQGYTZXTSU-KZJMCOEVSA-N
SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(CO6)O)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)O)C
Synonyms 3-O-(glucopyranosyl-1-4-glucopyranosyl-1-4-arabinopyranosyl)oleanolic acid
Last Modified Aug 20 2021
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